Cas no 2228237-97-4 (tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylcyclobutyl}carbamate
• CAS No: 2228237-97-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6249832
• PubChem ID: 165656524
• Update Time: 2025-05-20

tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylcyclobutyl}carbamate
• tert-butyl N-{1-[1-(1-hydroxyethyl)cyclopropyl]cyclobutyl}carbamate
• EN300-1888777
• 2228237-97-4

• Inchi： 1S/C14H25NO3/c1-10(16)13(8-9-13)14(6-5-7-14)15-11(17)18-12(2,3)4/h10,16H,5-9H2,1-4H3,(H,15,17)
• InChI Key： FHJDONRXMBGWFZ-UHFFFAOYSA-N
• SMILES： OC(C)C1(CC1)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylcyclobutyl}carbamate

tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylcyclobutyl}carbamate: A Comprehensive Overview

The compound with CAS No 2228237-97-4, known as tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylcyclobutyl}carbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclopropyl ring, and a cyclobutane framework, along with a carbamate functional group. The presence of these structural elements makes it a versatile compound with potential applications in various industries.

Recent studies have highlighted the importance of understanding the synthesis and properties of this compound. Researchers at the University of California, Berkeley, have developed novel methods for synthesizing similar compounds, which could potentially be adapted for the production of tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylcyclobutyl}carbamate. Their work emphasizes the use of transition metal catalysts to facilitate the formation of complex ring structures, such as those found in this compound.

The structural complexity of this compound suggests that it may exhibit unique physical and chemical properties. For instance, the cyclopropyl group is known to contribute to strain in molecular structures, which can influence reactivity and stability. Similarly, the tert-butyl group is bulky, which can affect steric interactions within the molecule and with other substances. These properties make it an interesting candidate for use in drug design and polymer chemistry.

In terms of applications, this compound could find use in the development of advanced materials. For example, its rigid structure might make it suitable for use in high-performance polymers or as a building block for more complex molecules. Additionally, its functional groups suggest potential applications in catalysis or as a precursor for other chemical compounds.

The synthesis of this compound represents a significant challenge due to its intricate structure. However, recent advancements in asymmetric synthesis and organocatalysis have provided new avenues for constructing such molecules. Scientists at the Max Planck Institute for Coal Research have demonstrated techniques that could be employed to synthesize similar compounds with high efficiency and selectivity.

Furthermore, the environmental impact of this compound is an area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of such compounds becomes crucial. Preliminary studies suggest that this compound may undergo slow degradation under certain environmental conditions, though further research is needed to fully characterize its behavior in natural systems.

In conclusion, tert-butyl N-{1-1-(1-hydroxyethyl)cyclopropylcyclobutyl}carbamate (CAS No 2228237-97-4) is a fascinating compound with a wealth of potential applications and challenges associated with its synthesis and utilization. As research continues to uncover new insights into its properties and behavior, it is likely to play an increasingly important role in various scientific and industrial contexts.